2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethanamine dihydrochloride

• IUPAC Name: 2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C7H11N3S.2ClH/c8-2-1-6-5-10-3-4-11-7(10)9-6;;/h5H,1-4,8H2;2*1H
• InChI Key: WKPIUMPLSXLDJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC(=CN21)CCN.Cl.Cl
• Molecular Formula: C7H13Cl2N3S
• Molecular Weight: 242.17 g/mol

Description

2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethanamine dihydrochloride is a chemical compound with the empirical formula C7H11N3S1. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string S1CC[n]2c1nc(c2)CCN. This indicates that the compound contains a sulfur atom (S), carbon atoms ©, nitrogen atoms (N), and a hydrogen atom (H). The exact three-dimensional structure would need to be determined through methods such as X-ray crystallography.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its empirical formula (C7H11N3S1), CAS Number (919741-38-1), and molecular weight (169.25). It is a solid at room temperature. Further properties such as solubility, density, and melting point would need to be determined experimentally.

Scientific Research Applications

Anticancer Research

This compound has shown potential in anticancer research due to its structural similarity to other molecules with known anticancer activities. .

Anti-inflammatory Applications

The anti-inflammatory properties of the dihydroimidazo[2,1-b][1,3]thiazole scaffold make it a candidate for the development of new anti-inflammatory agents. .

Antimicrobial and Antibacterial Agents

Compounds featuring the imidazo[2,1-b][1,3]thiazole core have been explored for their antimicrobial and antibacterial efficacy. .

Asymmetric Synthesis Catalysts

The spatial structure of dihydroimidazo[2,1-b][1,3]thiazoles provides opportunities to use them as catalysts in asymmetric synthesis. .

Antitubercular Drug Development

The search for new antitubercular drugs has led to the exploration of nitroimidazothiazoles, a class to which our compound belongs. .

Construction of Molecular Scaffolds

The introduction of a spiropyrrolidine ring system into an imidazo[2,1-b][1,3]thiazole framework is an effective approach to constructing new molecular scaffolds. .

Safety and Hazards

This compound is classified as a combustible solid. It is sold “as-is” by Sigma-Aldrich, and the buyer assumes responsibility to confirm product identity and/or purity. Further safety and hazard information would need to be determined through safety data sheet (SDS) analysis and experimental testing.